N-(4-ethylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(4-ethylphenyl)-6-nitro-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H14N2O5/c1-2-11-3-5-13(6-4-11)19-17(21)15-10-12-9-14(20(23)24)7-8-16(12)25-18(15)22/h3-10H,2H2,1H3,(H,19,21)
• InChI Key: DFAYFDVUJGPWIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=CC(=C3)[N+](=O)[O-])OC2=O
• Molecular Formula: C18H14N2O5
• Molecular Weight: 338.3 g/mol

Description

N-(4-ethylphenyl)-6-nitro-2-oxo-2H-chromene-3-carboxamide, commonly known as ENCC, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure, which makes it an attractive target for various research studies.

Mechanism of Action

ENCC exerts its biological effects by inhibiting the activity of certain enzymes and signaling pathways in cells. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory molecules in the body. ENCC also inhibits the activity of certain signaling pathways, such as the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of immune responses and inflammation.
Biochemical and Physiological Effects:
ENCC has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and reduce inflammation in the body. ENCC has also been shown to have anti-viral properties, inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

ENCC has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified to obtain pure samples. ENCC also has a unique chemical structure, which makes it an attractive target for various research studies. However, there are also limitations to the use of ENCC in lab experiments. It can be toxic to cells at high concentrations, and its effects on different biological systems can be variable and complex.

Future Directions

There are several future directions for research on ENCC. One area of research is the development of more potent and selective inhibitors of COX-2 and other enzymes involved in inflammation and cancer. ENCC may also be used as a lead compound for the development of new anti-cancer and anti-inflammatory drugs. Another area of research is the investigation of the effects of ENCC on different biological systems, including the immune system and the nervous system. Finally, further research is needed to understand the mechanisms underlying the anti-viral properties of ENCC and its potential applications in the treatment of viral infections.

Synthesis Methods

ENCC can be synthesized using a variety of methods, including the reaction of 4-ethylphenylamine with 6-nitrocoumarin-3-carboxylic acid, followed by the addition of acetic anhydride and triethylamine. The resulting compound is then purified using column chromatography to obtain pure ENCC.

Scientific Research Applications

ENCC has been extensively studied for its potential applications in scientific research. It has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. ENCC has been used in various research studies to investigate its effects on different biological systems, including cancer cells, immune cells, and viruses.